Cas no 802828-81-5 (6-ethylpyridine-3-carboxylic acid)

6-ethylpyridine-3-carboxylic acid structure
802828-81-5 structure
Product Name:6-ethylpyridine-3-carboxylic acid
CAS No:802828-81-5
MF:C8H9NO2
MW:151.162562131882
MDL:MFCD18256200
CID:1118045
PubChem ID:19436900
Update Time:2024-10-27

6-ethylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-ethyl-3-Pyridinecarboxylic acid
    • 6-Ethylnicotinic Acid
    • 6-ethylpyridine-3-carboxylic acid
    • 6-Ethyl-3-pyridinecarboxylic acid (ACI)
    • Nicotinic acid, 6-ethyl- (8CI)
    • DB-095557
    • 6-ethylnicotinicacid
    • W10833
    • EN300-1628082
    • AS-54893
    • CS-0035618
    • AKOS023411639
    • MFCD18256200
    • CHB82881
    • SY124598
    • UCTFGXRSWLXPKH-UHFFFAOYSA-N
    • SCHEMBL344135
    • 802828-81-5
    • SB55024
    • MDL: MFCD18256200
    • Inchi: 1S/C8H9NO2/c1-2-7-4-3-6(5-9-7)8(10)11/h3-5H,2H2,1H3,(H,10,11)
    • InChI Key: UCTFGXRSWLXPKH-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(CC)=NC=1)O

Computed Properties

  • Exact Mass: 151.063328530g/mol
  • Monoisotopic Mass: 151.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 50.2Ų

6-ethylpyridine-3-carboxylic acid Pricemore >>

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6-ethylpyridine-3-carboxylic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  4 h, 80 °C
Reference
Novel S1P1 Receptor Agonists - Part 3: From Thiophenes to Pyridines
Bolli, Martin H.; et al, Journal of Medicinal Chemistry, 2014, 57(1), 110-130

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  4 h, reflux
Reference
Novel nicotinamide analog as inhibitor of nicotinamide N-methyltransferase
Ruf, Sven; et al, Bioorganic & Medicinal Chemistry Letters, 2018, 28(5), 922-925

Production Method 3

Reaction Conditions
1.1 Catalysts: Iron(III) acetylacetonate Solvents: Tetrahydrofuran ,  N-Methyl-2-pyrrolidone ;  rt → -78 °C
1.2 Solvents: Diethyl ether ;  -78 °C; 1 h, -78 °C
1.3 Reagents: Water ;  0 °C
2.1 Reagents: Hydrochloric acid Solvents: Water ;  4 h, reflux
Reference
Novel nicotinamide analog as inhibitor of nicotinamide N-methyltransferase
Ruf, Sven; et al, Bioorganic & Medicinal Chemistry Letters, 2018, 28(5), 922-925

Production Method 4

Reaction Conditions
1.1 Reagents: N-Methyl-2-pyrrolidone Catalysts: Iron(III) acetylacetonate Solvents: Tetrahydrofuran ;  rt → -75 °C
1.2 Solvents: Tetrahydrofuran ;  -75 °C; 1 h, -75 °C; -75 °C → 4 °C
1.3 Reagents: Water
2.1 Reagents: Hydrochloric acid Solvents: Water ;  4 h, 80 °C
Reference
Novel S1P1 Receptor Agonists - Part 3: From Thiophenes to Pyridines
Bolli, Martin H.; et al, Journal of Medicinal Chemistry, 2014, 57(1), 110-130

6-ethylpyridine-3-carboxylic acid Raw materials

6-ethylpyridine-3-carboxylic acid Preparation Products

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